Cas no 406189-04-6 (5-Chloro-1-methyl-1H-pyrazol-4-amine)

5-Chloro-1-methyl-1H-pyrazol-4-amine structure
406189-04-6 structure
Product Name:5-Chloro-1-methyl-1H-pyrazol-4-amine
CAS No:406189-04-6
MF:C4H6ClN3
MW:131.563539028168
MDL:MFCD19214140
CID:2124882
PubChem ID:17854748
Update Time:2025-09-17

5-Chloro-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-1-methyl-1H-pyrazol-4-amine
    • 1H-Pyrazol-4-amine, 5-chloro-1-methyl-
    • HHGWNOSKFDRZHS-UHFFFAOYSA-N
    • 4-amino-5-chloro-1-methylpyrazole
    • DA-06077
    • EN300-305744
    • CS-0058327
    • F93740
    • 406189-04-6
    • SCHEMBL4538781
    • 5-chloro-1-methylpyrazol-4-amine
    • AKOS006347459
    • 5-Chloro-1-methyl-1H-pyrazol-4-amine
    • MDL: MFCD19214140
    • Inchi: 1S/C4H6ClN3/c1-8-4(5)3(6)2-7-8/h2H,6H2,1H3
    • InChI Key: HHGWNOSKFDRZHS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=NN1C)N

Computed Properties

  • Exact Mass: 131.0250249g/mol
  • Monoisotopic Mass: 131.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 87.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • XLogP3: 0.5

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